1-(o-Tolyl)biguanide
Overview
Description
Synthesis Analysis
The synthesis of 1-(o-Tolyl)biguanide and related compounds involves several routes. One method reported is the reaction of hydrazide derivatives with dicyandiamide in acidic medium to synthesize 1-arylamidebiguanide hydrochloride salts, which showcases the versatility in the chemical synthesis of biguanide derivatives (Basyouni et al., 2017).
Molecular Structure Analysis
The molecular structure of 1-(o-Tolyl)biguanide has been elucidated through various spectroscopic techniques. Single-crystal X-ray diffraction has been used to determine the structure of 1-(o-tolyl)biguanidium chloride, revealing a layered arrangement facilitated by hydrogen bonds and hydrophobic interactions, demonstrating the compound's complex molecular geometry (Kaabi et al., 2020).
Chemical Reactions and Properties
1-(o-Tolyl)biguanide participates in various chemical reactions due to its functional groups. For example, reactions of secondary silanes with biguanide bases have been explored, leading to the synthesis of oligomeric 1,4-bis(silyl)biguanides, showcasing its reactivity and potential in creating complex molecules (Shankar et al., 2001).
Physical Properties Analysis
The physical properties of 1-(o-Tolyl)biguanide, such as its solubility, melting point, and crystal structure, are crucial for its application in various fields. Detailed studies on its physical properties are essential for understanding how this compound behaves under different conditions and how it can be manipulated for specific uses. However, specific studies on the physical properties of 1-(o-Tolyl)biguanide itself are scarce, highlighting an area for future research.
Chemical Properties Analysis
The chemical properties of 1-(o-Tolyl)biguanide, including its acidity, basicity, and reactivity towards different chemical agents, are determined by its molecular structure. The presence of the biguanide moiety suggests a potential for complexation with metals and participation in hydrogen bonding, which is significant for its applications in chemistry and materials science. A deeper understanding of its chemical properties can be gained from studies focusing on biguanide derivatives (Grytsai, Ronco, & Benhida, 2021).
Scientific Research Applications
Application in Perovskite Solar Cells
- Scientific Field : Optoelectronics
- Summary of Application : 1-(o-Tolyl)biguanide (oTb) is used as an n-type dopant in the electron transport material of phenyl-C61-butyric acid methyl ester (PCBM) in perovskite solar cells (PSCs) .
- Methods of Application : The oTb is doped into the PCBM, which increases the conductivity and reduces the work function of the PCBM . The structure of the perovskite solar cells is glass/ITO/NiOx/MAPbI3/(oTb)PCBM/(PEIE)/Ag .
- Results or Outcomes : The doping of oTb significantly enhances the fill factor (FF) of the perovskite solar cells. For the cells without PEIE (polyethylenimine ethoxylated) coating, the oTb doping increases the FF from 0.57 to 0.73. For the cells with PEIE coating between the (oTb)PCBM and Ag, the oTb doping increases the FF from 0.70 to 0.82 .
Application in Polymer Industry
- Scientific Field : Polymer Chemistry
- Summary of Application : 1-o-Tolylbiguanide is used as a vulcanization accelerator and epoxy resin curing agent in the polymer industry .
- Methods of Application : The specific methods of application are not provided in the source .
- Results or Outcomes : The specific results or outcomes are not provided in the source .
Application in Synthesis of Vanadyl Complexes
- Scientific Field : Inorganic Chemistry
- Summary of Application : 1-(o-Tolyl)biguanide was used as a ligand in the synthesis of new vanadyl complexes .
- Methods of Application : The specific methods of application are not provided in the source .
- Results or Outcomes : The specific results or outcomes are not provided in the source .
Application in Cosmetics and Soaps
- Scientific Field : Cosmetics and Soap Manufacturing
- Summary of Application : 1-o-Tolylbiguanide is used as an antioxidant in cosmetics and soaps produced from animal or vegetable oil .
- Methods of Application : The specific methods of application are not provided in the source .
- Results or Outcomes : The specific results or outcomes are not provided in the source .
Application in Powder Coatings
- Scientific Field : Powder Coating Manufacturing
- Summary of Application : 1-o-Tolylbiguanide is used as a hardener for decorative and protective powder coatings .
- Methods of Application : The specific methods of application are not provided in the source .
- Results or Outcomes : The specific results or outcomes are not provided in the source .
Application in Synthesis of Biaryl Compounds
- Scientific Field : Organic Chemistry
- Summary of Application : 1-(o-Tolyl)biguanide is used in the synthesis of o-tolyl benzonitrile, a key starting material for sartans, which are a class of antihypertensive drugs .
- Methods of Application : The specific methods of application are not provided in the source .
- Results or Outcomes : The specific results or outcomes are not provided in the source .
Application in Defect Passivation of Q-2D Perovskites
- Scientific Field : Material Science
- Summary of Application : 1-(o-Tolyl)biguanide is used for in-situ co-crystallization to simultaneously suppress and passivate defects of Q-2D perovskites .
- Methods of Application : The specific methods of application are not provided in the source .
- Results or Outcomes : The application significantly reduces the trap density of Q-2D perovskite films and improves the emission efficiency of the films .
Application in Synthesis of Organometallic Catalysts
- Scientific Field : Organometallic Chemistry
- Summary of Application : 1-(o-Tolyl)biguanide is used in the synthesis of organometallic catalysts for the production of o-tolyl benzonitrile, a key starting material for sartans .
- Methods of Application : The specific methods of application are not provided in the source .
- Results or Outcomes : The specific results or outcomes are not provided in the source .
properties
IUPAC Name |
1-(diaminomethylidene)-2-(2-methylphenyl)guanidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N5/c1-6-4-2-3-5-7(6)13-9(12)14-8(10)11/h2-5H,1H3,(H6,10,11,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQZCAOHYQSOZCE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N=C(N)N=C(N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
4751-99-9 (mono-hydrochloride) |
Source
|
| Record name | 2-Tolylbiguanide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000093696 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID3042051 |
Source
|
| Record name | 1-(o-Tolyl)biguanide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3042051 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(o-Tolyl)biguanide | |
CAS RN |
93-69-6 |
Source
|
| Record name | o-Tolylbiguanide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=93-69-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Tolylbiguanide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000093696 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | o-Tolylbiguanide | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=164906 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | o-Tolylbiguanide | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=51980 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Imidodicarbonimidic diamide, N-(2-methylphenyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1-(o-Tolyl)biguanide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3042051 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-o-tolylbiguanide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.063 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | O-TOLYL BIGUANIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5T9Z06LCV4 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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